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Compound of Interest

Compound Name: Alatrofloxacin

Cat. No.: B1665683 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

alatrofloxacin is crucial for maintaining laboratory safety and environmental integrity.

Alatrofloxacin, a fluoroquinolone antibiotic, was withdrawn from the U.S. market due to

hepatotoxicity. Its handling and disposal require adherence to specific safety protocols to

mitigate potential risks.

Disposal Procedures for Alatrofloxacin
The primary recommended method for the disposal of alatrofloxacin is incineration. This

ensures the complete destruction of the active pharmaceutical ingredient, preventing its

release into the environment. Landfilling may be considered as an alternative, but it is essential

to observe all local and national regulations governing pharmaceutical waste.

Key Disposal Steps:

Consult Safety Data Sheet (SDS): Always refer to the specific SDS for alatrofloxacin
mesylate for detailed safety and handling information.

Segregate Waste: Isolate alatrofloxacin waste from other laboratory waste streams. It

should be collected in a designated, properly labeled, and sealed container.

Incineration: Engage a licensed hazardous waste disposal company for the incineration of

alatrofloxacin waste. This is the preferred method to ensure complete destruction.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1665683?utm_src=pdf-interest
https://www.benchchem.com/product/b1665683?utm_src=pdf-body
https://www.benchchem.com/product/b1665683?utm_src=pdf-body
https://www.benchchem.com/product/b1665683?utm_src=pdf-body
https://www.benchchem.com/product/b1665683?utm_src=pdf-body
https://www.benchchem.com/product/b1665683?utm_src=pdf-body
https://www.benchchem.com/product/b1665683?utm_src=pdf-body
https://www.benchchem.com/product/b1665683?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Landfill (if permissible): If incineration is not accessible, and local regulations permit,

alatrofloxacin waste may be disposed of in a licensed landfill. Ensure the waste is securely

contained to prevent leaching.

Spill Management: In the event of a spill, contain the source if safe to do so. Use a non-

combustible absorbent material to clean the spill area. The collected waste should be placed

in a sealed container for disposal. Clean the spill area thoroughly with detergent and water,

and collect the wash water for proper disposal.

It is imperative to avoid flushing expired or unwanted medications down the toilet or drain

unless specifically instructed by the product information. This practice can lead to the

contamination of water sources as wastewater treatment plants are often not equipped to

remove such compounds.

Quantitative Data Summary
Property Value Reference

Molecular Formula C26H25F3N6O5

Molecular Weight 558.5 g/mol

Acute Oral LD50 (Rats) >2000 mg/kg

Intravenous Minimum Lethal

Dose (Mice)
125 mg/kg

Intravenous Minimum Lethal

Dose (Rats)
>75 mg/kg

Experimental Protocols
While specific experimental protocols for alatrofloxacin disposal are not detailed in publicly

available literature, the general procedure for handling and disposing of fluoroquinolone

antibiotics in a laboratory setting involves the following key steps:

Risk Assessment: Before handling alatrofloxacin, conduct a thorough risk assessment to

identify potential hazards and establish appropriate control measures.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, lab coat,

and safety glasses, to prevent skin and eye contact.

Waste Collection: Collect all solid and liquid waste containing alatrofloxacin in a designated,

clearly labeled, leak-proof container.

Waste Storage: Store the waste container in a secure, designated area away from

incompatible materials.

Waste Manifest: Complete all necessary waste manifest forms as required by your institution

and local regulations for the transport and disposal of chemical waste.

Professional Disposal: Arrange for a certified hazardous waste contractor to collect and

dispose of the alatrofloxacin waste in accordance with all applicable regulations.
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Alatrofloxacin Disposal Workflow
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Caption: Logical workflow for the proper disposal of alatrofloxacin.
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To cite this document: BenchChem. [Proper Disposal of Alatrofloxacin: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665683#alatrofloxacin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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